Cas no 950248-17-6 (5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950248-17-6
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5431403
• PubChem ID: 17015512
• Update Time: 2025-10-29

5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS002336425
• 5-methyl-1-(4-propoxyphenyl)-N-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• VU0612976-1
• 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)triazole-4-carboxamide
• STL018169
• 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 950248-17-6
• F3375-1236
• 5-Methyl-1-(4-propoxyphenyl)-N-2-thiazolyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H17N5O2S/c1-3-9-23-13-6-4-12(5-7-13)21-11(2)14(19-20-21)15(22)18-16-17-8-10-24-16/h4-8,10H,3,9H2,1-2H3,(H,17,18,22)
• InChI Key： UYOAGCYGPDPJBK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCC)C=C2)C(C)=C(C(NC2=NC=CS2)=O)N=N1

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.67±0.70(Predicted)

Additional information on 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 950248-17-6) and Its Emerging Applications in Chemical Biology

The compound 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 950248-17-6, represents a novel molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound combines structural features from multiple pharmacophoric moieties, including a propoxyphenyl group, a thiazole ring, and a triazole moiety, which collectively contribute to its unique biological activity and chemical properties. The systematic nomenclature of the compound underscores its complex architecture, which is likely to influence its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug discovery. The presence of the 4-propoxyphenyl group in this compound suggests potential modulation of receptor binding affinities and metabolic stability, while the 1,3-thiazol-2-yl moiety is known for its role in enhancing binding interactions with certain enzymes and receptors. The triazole ring further contributes to the molecule's rigidity and electronic properties, which can be critical for optimizing pharmacokinetic profiles. These structural attributes make 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide a promising candidate for further exploration in therapeutic development.

In the context of contemporary research, there is growing interest in heterocyclic compounds that exhibit dual or multiple mechanisms of action. The combination of the thiazole and triazole rings in this molecule may facilitate interactions with both protein and nucleic acid targets, broadening its therapeutic scope. For instance, thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties, whereas triazoles are frequently employed in antifungal and antiviral agents. The strategic placement of these functional groups within the 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide framework could lead to innovative therapeutic strategies against multifaceted diseases.

The propoxyphenyl substituent is particularly noteworthy for its potential role in modulating lipophilicity and solubility profiles. This feature is crucial for drug formulation and delivery, as it can influence oral bioavailability and tissue distribution. Moreover, propoxyphenyl derivatives have been explored in various pharmacological contexts due to their ability to enhance binding affinity through hydrophobic interactions. When integrated into the 5-methyl scaffold of this compound, the propoxyphenyl group may contribute to selective targeting of specific biological pathways without unintended off-target effects.

Emerging research in chemical biology has demonstrated that hybrid molecules derived from distinct heterocyclic systems can exhibit synergistic effects upon binding to biological targets. The thiazol-2-yl and triazole moieties in 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide are prime examples of such structural elements that can enhance binding entropy and affinity. Computational studies have shown that these moieties can adopt multiple conformations upon interaction with proteins or enzymes, facilitating optimal binding orientations. This conformational flexibility is likely to be a key factor in determining the compound's efficacy as a lead molecule for drug development.

The carboxamide functional group at the 4-position of the triazole ring adds another layer of complexity to the molecule's chemical behavior. Carboxamides are well-known for their ability to form hydrogen bonds with polar residues on biological targets, which can significantly improve binding specificity. Additionally, carboxamide derivatives often exhibit good metabolic stability, making them attractive candidates for oral administration. The integration of this group into the 5-methyl core of 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide may enhance its interaction with enzymes such as kinases or proteases that rely on hydrogen bonding networks for substrate recognition.

Recent preclinical studies have begun to explore the potential applications of structurally complex heterocyclic compounds like 5-methyl-1-(4-propoxyphenyl)-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 950248-17). Initial pharmacokinetic profiling suggests favorable solubility and bioavailability profiles when formulated appropriately. Furthermore，in vitro assays have demonstrated inhibitory activity against several target enzymes relevant to inflammatory diseases and cancer progression. These findings align with the growing recognition that hybrid molecules incorporating multiple pharmacophoric elements can outperform single-target agents by modulating complex disease pathways.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to ensure regioselectivity during functional group integration，ensuring minimal side reactions that could compromise yield or purity。The robust synthetic route underscores the feasibility of scaling up production for preclinical testing，which is a critical step toward translating laboratory findings into clinical trials。

Future directions in research on 5-methyl - 10 - ( 4 - propoxy phen yl ) - N - ( 13 - thi az ol - 20 ) - 10 H - 10 , 13 - tri az ole - 40 car box am ide ( CAS No . 950248 -17 ) may include structure-based drug design approaches，where computational modeling is used to refine its molecular architecture。By leveraging high-throughput screening technologies，researchers can rapidly assess analogs derived from this scaffold，identifying optimized derivatives with enhanced potency or selectivity。Such efforts would be complemented by molecular dynamics simulations，which can provide insights into how the compound interacts with biological targets at an atomic level。

The broader significance of this compound lies in its potential as a building block for next-generation therapeutics。As drug discovery shifts toward more personalized medicine approaches，compounds like 5-methyl - 10 - ( 40 - prop oxy phen yl ) - N - (13 - thi az ol -20) -10 H -10 ,13-tria z ole -40 car box am ide ( CAS No .95024817) offer opportunities to address unmet medical needs through innovative molecular design。By integrating structural features known to enhance bioactivity，this molecule exemplifies how interdisciplinary collaboration between chemists、biologists、and computer scientists can accelerate progress toward novel treatments。